Cas no 178999-43-4 (7-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-)

• Product Name: 7-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-
• CAS No: 178999-43-4
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 113040
• PubChem ID: 10797915
• Update Time: 2025-04-18

7-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-
• 2-oxo-3H-1,3-benzothiazole-7-carboxylic acid
• 7-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-(9CI)
• 2-Oxo-2,3-dihydro-1,3-benzothiazole-7-carboxylic acid
• 178999-43-4
• DTXSID10445004
• SCHEMBL11356434

• Inchi： 1S/C8H5NO3S/c10-7(11)4-2-1-3-5-6(4)13-8(12)9-5/h1-3H,(H,9,12)(H,10,11)
• InChI Key： NNRDLLHIVQJWMH-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 194.99901420g/mol
• Monoisotopic Mass: 194.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles